Cas no 52092-65-6 (Pregna-1,4-diene-3,20-dione,21-(acetyloxy)-9,11-epoxy-16-methyl-, (9b,11b,16a)- (9CI))
52092-65-6 structure
Product Name:Pregna-1,4-diene-3,20-dione,21-(acetyloxy)-9,11-epoxy-16-methyl-, (9b,11b,16a)- (9CI)
CAS No:52092-65-6
MF:C24H30O5
MW:398.492007732391
CID:374964
PubChem ID:104076
Update Time:2025-04-19
Pregna-1,4-diene-3,20-dione,21-(acetyloxy)-9,11-epoxy-16-methyl-, (9b,11b,16a)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Pregna-1,4-diene-3,20-dione,21-(acetyloxy)-9,11-epoxy-16-methyl-, (9b,11b,16a)- (9CI)
- 11,21-Didehydro-(9β,11β)-epoxy-21-(acetyloxy) Desoxymetasone
- 9beta,11beta-epoxy-21-hydroxy-16alpha-methylpregna-1,4-diene-3,20-dione 21-acetate
- (9beta,11beta,16alpha)-16-methyl-3,20-dioxo-9,11-epoxypregna-1,4-dien-21-yl acetate
- 52092-65-6
- SCHEMBL11325098
- DTXSID00966450
- NS00059673
- [2-oxo-2-[(1S,2S,10S,11S,13R,14S,15S,17S)-2,13,15-trimethyl-5-oxo-18-oxapentacyclo[8.8.0.01,17.02,7.011,15]octadeca-3,6-dien-14-yl]ethyl] acetate
- EINECS 257-657-3
- 16-Methyl-3,20-dioxo-9,11-epoxypregna-1,4-dien-21-yl acetate
-
- Inchi: 1S/C24H30O5/c1-13-9-18-17-6-5-15-10-16(26)7-8-23(15,4)24(17)20(29-24)11-22(18,3)21(13)19(27)12-28-14(2)25/h7-8,10,13,17-18,20-21H,5-6,9,11-12H2,1-4H3/t13-,17+,18+,20+,21-,22+,23+,24-/m1/s1
- InChI Key: JKRMOSPJNPCGSZ-QNAHPZDQSA-N
- SMILES: O1[C@H]2C[C@]3(C)[C@@H](C(COC(C)=O)=O)[C@H](C)C[C@H]3[C@@H]3CCC4=CC(C=C[C@]4(C)[C@@]132)=O
Computed Properties
- Exact Mass: 398.209
- Monoisotopic Mass: 398.209
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 29
- Rotatable Bond Count: 4
- Complexity: 871
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 9
- XLogP3: 3
- Topological Polar Surface Area: 73Ų
Experimental Properties
- Density: 1.23
- Boiling Point: 540.6°Cat760mmHg
- Flash Point: 234.1°C
- Refractive Index: 1.574
Pregna-1,4-diene-3,20-dione,21-(acetyloxy)-9,11-epoxy-16-methyl-, (9b,11b,16a)- (9CI) Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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